Cas no 2228846-90-8 (tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate
• CAS No: 2228846-90-8
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 5902481
• PubChem ID: 165971204
• Update Time: 2025-10-29

tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-yl]carbamate
• 2228846-90-8
• EN300-1889378

• Inchi： 1S/C16H26N2O3/c1-10-6-12(7-11(2)14(10)19)8-13(9-17)18-15(20)21-16(3,4)5/h6-7,13,19H,8-9,17H2,1-5H3,(H,18,20)
• InChI Key： XEKAEYXPRIAJNG-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=C(C)C(=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate (CAS No. 2228846-90-8)

Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228846-90-8, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound features a tert-butyl group, an amino group, and a carbamate moiety linked to a phenolic ring with dimethyl substitutions. Such structural characteristics make it a candidate for further exploration in drug design and therapeutic applications.

The pharmacological relevance of Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate lies in its potential interactions with biological targets. The presence of the hydroxyl group in the phenolic ring and the amino group in the side chain suggests that this compound may engage with enzymes or receptors in a manner conducive to therapeutic effects. Recent studies have highlighted the importance of phenolic derivatives in medicinal chemistry due to their ability to modulate various cellular processes.

In the context of contemporary research, Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate has been investigated for its potential role in addressing inflammatory and oxidative stress-related disorders. The hydroxyl group on the aromatic ring is known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. Additionally, the dimethyl substitution on the aromatic ring may enhance metabolic stability, making this compound a more viable candidate for clinical use.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar carbamate functionalities have been explored for their anti-inflammatory properties. The carbamate group itself is a versatile pharmacophore that can interact with biological targets through both covalent and non-covalent bonding mechanisms. This versatility makes Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate a promising scaffold for further derivatization and optimization.

Recent advances in computational chemistry have enabled more efficient screening of compounds like Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate for potential therapeutic applications. Molecular docking studies have shown that this compound can interact with various protein targets with high affinity. These studies suggest that it may have applications in treating conditions such as neurodegenerative diseases, where modulation of specific protein-protein interactions is crucial.

The synthesis of Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability. This aspect is particularly important for drug development, as poor bioavailability can significantly limit the efficacy of a therapeutic agent.

Evaluation of the pharmacokinetic properties of Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate has revealed promising results in preclinical studies. These studies indicate that the compound has a reasonable half-life and does not exhibit significant toxicity at tested doses. Such findings are critical for advancing this compound into clinical trials and evaluating its potential as a therapeutic agent.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Tert-butyl N-1-amino-3-(4-hydroxy-3,5-dimethylphenyl)propan-2-ylcarbamate embodies this approach by incorporating elements from known bioactive natural products. The hydroxyl and dimethyl substituents on the aromatic ring are reminiscent of structures found in plants and fungi that have been traditionally used for medicinal purposes. This connection between natural products and modern drug development underscores the importance of interdisciplinary research.

In conclusion, Tert-butyl N-1-amino-3-(4-hydroxy-octopamine)-dimethylaniline (CAS No. 2228846_90_8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further investigation into its mechanism of action and therapeutic potential will be essential to unlock its full potential as a novel therapeutic agent.